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Compound of Interest

Compound Name: Methyl 4-methoxybutanoate

Cat. No.: B1268158

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) classification and associated hazards of Methyl 4-methoxybutanoate (CAS No. 29006-
01-7). The information is compiled to assist researchers, scientists, and professionals in drug
development in understanding the safety, handling, and regulatory aspects of this compound.

GHS Classification

Methyl 4-methoxybutanoate is classified under the GHS as a flammable liquid. The
classification is based on its physical and chemical properties, primarily its flash point.

GHS Label Elements

The GHS label for Methyl 4-methoxybutanoate includes the following elements:
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Element Description

Pictogram

Signal Word Warning

Hazard Statement H226: Flammable liquid and vapor[1]

A comprehensive set of precautionary
Precautionary Statements statements is advised for the safe handling of

this chemical.[1]

Hazard and Precautionary Statements

The following tables detail the hazard and precautionary statements associated with Methyl 4-

methoxybutanoate.

Table 1: Hazard Statement

Code Statement

H226 Flammable liquid and vapor[1]

Table 2: Precautionary Statements
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Code Statement

Keep away from heat, hot surfaces, sparks,

P210 open flames and other ignition sources. No
smoking.[1]
P233 Keep container tightly closed.[1]

Ground/bond container and receiving

P240 _
equipment.[1]
o4l Use explosion-proof electrical/ventilating/lighting
equipment.[1]
p242 Use only non-sparking tools.[1]
Take precautionary measures against static
pP243 _
discharge.[1]
280 Wear protective gloves/protective clothing/eye
protection/face protection.[1]
IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with
water/shower.[1]
In case of fire: Use dry sand, dry chemical or
P370+P378 , T
alcohol-resistant foam to extinguish.[1]
P403+P235 Store in a well-ventilated place. Keep cool.[1]
Dispose of contents/container to an approved
P501

waste disposal plant.[1]

Physicochemical and Toxicological Data

The physical and chemical properties of Methyl 4-methoxybutanoate are crucial for its hazard
assessment.

Table 3: Physical and Chemical Properties
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Property Value Source
Molecular Formula CeH1203 PubChem
Molecular Weight 132.16 g/mol PubChem
Boiling Point 162-164 °C at 767 mmHg Sigma-Aldrich
Density 0.969 g/mL at 25 °C Sigma-Aldrich
Flash Point 54 °C (129.2 °F) - closed cup Sigma-Aldrich
Refractive Index n20/D 1.408 Sigma-Aldrich
Table 4: Toxicological Data
Endpoint Value Species Source
LD50 (Oral) No data available - -
LC50 (Inhalation) No data available - -
Skin Not classified as a
Corrosion/Irritation skin irritant. ] ECHA CA&L Inventory
Serious Eye Not classified as an
Damage/Irritation eye irritant. ) ECHA C&L Inventory

Experimental Protocols

While specific experimental reports for the GHS classification of Methyl 4-methoxybutanoate

are not publicly available, the classification as a Flammable Liquid, Category 3, is determined

by standardized testing protocols. The key parameter is the flash point.

Flash Point Determination

The flash point of a liquid is the lowest temperature at which its vapors will ignite in the

presence of an ignition source. Standardized methods for determining the flash point of a

flammable liquid include:
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e Pensky-Martens Closed Cup Tester (ASTM D93): This is a common method for determining
the flash point of petroleum products and other liquids.

o Tag Closed Cup Tester (ASTM D56): This method is used for liquids with a flash point below
93°C.

o Small Scale Closed-Cup Apparatus (ASTM D3278): This method requires a smaller sample
size and is suitable for a wide range of liquids.

The general procedure involves heating the liquid in a closed cup at a controlled rate. An
ignition source is periodically introduced into the vapor space above the liquid. The flash point
is the lowest temperature at which a flash is observed.

Visualizations
GHS Classification Workflow

The following diagram illustrates the logical workflow for the GHS classification of a flammable
liquid based on its flash point and boiling point.
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GHS Flammable Liquid Classification Workflow

Start: Obtain Flash Point (FP) and Initial Boiling Point (IBP) of the liquid

Flash Point < 23°C?

Yes

Initial Boiling Point <= 35°C?
Yes No
Category 1 Category 2
(H224: Extremely flammable liquid and vapor) (H225: Highly flammable liquid and vapor)

23°C <= Flash Point <= 60°C?

Category 3
(H226: Flammable liquid and vapor)
Methyl 4-methoxybutanoate

No

o gff.?ﬁ.ﬂ’sme ) Not Classified as Flammable Liquid

Click to download full resolution via product page

Caption: GHS classification logic for flammable liquids.

Experimental Workflow for Flash Point Determination

This diagram outlines a generalized experimental workflow for determining the flash point of a
liquid using a closed-cup method.
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Generalized Experimental Workflow for Flash Point Determination

Start: Prepare Sample and Apparatus

Place sample in the test cup

i

Equilibrate sample to the starting temperature

i

Begin heating at a slow, constant rate

Apply ignition source
Flash observed?

Record the temperature as the flash point Continue heating and testing at specified intervals

End of Test

Click to download full resolution via product page

Caption: Workflow for flash point determination.
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Signaling Pathways

There is no publicly available information on specific signaling pathways associated with the
toxicology of Methyl 4-methoxybutanoate. Its primary hazard is related to its physical property
of flammability rather than a specific biological interaction.

Environmental Hazards

Currently, there is insufficient data to classify Methyl 4-methoxybutanoate for its
environmental hazards according to GHS criteria.

Conclusion

Methyl 4-methoxybutanoate is classified as a GHS Category 3 flammable liquid and vapor.
This classification necessitates careful handling and storage to mitigate the risk of fire. All
personnel handling this substance should be familiar with the associated hazards and follow
the prescribed precautionary measures. Further toxicological and environmental studies would
be beneficial for a more comprehensive hazard profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1268158?utm_src=pdf-body
https://www.benchchem.com/product/b1268158?utm_src=pdf-body
https://www.benchchem.com/product/b1268158?utm_src=pdf-body
https://www.benchchem.com/product/b1268158?utm_src=pdf-custom-synthesis
https://lcslaboratory.com/water-content-analysis-for-tdg-classification-of-flammable-liquids/
https://www.benchchem.com/product/b1268158#ghs-classification-and-hazards-of-methyl-4-methoxybutanoate
https://www.benchchem.com/product/b1268158#ghs-classification-and-hazards-of-methyl-4-methoxybutanoate
https://www.benchchem.com/product/b1268158#ghs-classification-and-hazards-of-methyl-4-methoxybutanoate
https://www.benchchem.com/product/b1268158#ghs-classification-and-hazards-of-methyl-4-methoxybutanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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